Cas no 1445744-87-5 (3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1445744-87-5
• MF: C₁₄H₂₀N₆O₂
• MW: 304.347601890564
• CID: 6317417
• PubChem ID: 75399933
• Update Time: 2025-10-23

3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1445744-87-5
• EN300-26687085
• Z1589557019
• 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide
• AKOS033448718
• 3-[[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]amino]-1-methylpyrazole-4-carboxamide

• Inchi： 1S/C14H20N6O2/c1-20-8-10(12(16)22)13(19-20)17-7-11(21)18-14(9-15)5-3-2-4-6-14/h8H,2-7H2,1H3,(H2,16,22)(H,17,19)(H,18,21)
• InChI Key： KKNGPRSJGYWXLS-UHFFFAOYSA-N
• SMILES： O=C(CNC1C(C(N)=O)=CN(C)N=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 304.16477390g/mol
• Monoisotopic Mass: 304.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 126Ų

Additional information on 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide

Research Brief on 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide (CAS: 1445744-87-5)

3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide (CAS: 1445744-87-5) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole-carboxamide scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of kinase inhibition and metabolic regulation. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological activities, positioning it as a candidate for further drug development.

The synthesis of 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide involves a multi-step process, starting with the condensation of 1-cyanocyclohexylamine with a suitably functionalized pyrazole intermediate. The final product is obtained through a series of carbamoylation and amidation reactions, yielding a compound with high purity and stability. Analytical techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm its structural integrity and assess its suitability for biological testing.

Recent in vitro studies have demonstrated that 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide exhibits selective inhibitory activity against certain kinases, including those implicated in inflammatory and proliferative diseases. Preliminary data suggest that the compound binds to the ATP-binding site of these kinases, thereby modulating their activity. Additionally, its metabolic stability and pharmacokinetic profile have been evaluated in preclinical models, revealing favorable absorption and distribution characteristics.

Despite these promising findings, further research is needed to fully elucidate the therapeutic potential of 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide. Current efforts are focused on optimizing its pharmacological properties, including potency, selectivity, and bioavailability, through structural modifications and formulation strategies. Collaborative studies between academic and industrial researchers are underway to advance this compound into the next stages of drug development.

In conclusion, 3-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-1-methyl-1H-pyrazole-4-carboxamide represents an exciting avenue for exploration in medicinal chemistry. Its unique structural features and preliminary biological activities make it a compelling candidate for further investigation. Continued research will be essential to determine its clinical applicability and potential as a therapeutic agent.